Cas no 2396-19-2 (Benzenamine,N,N-dimethyl-4-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]-)

Benzenamine,N,N-dimethyl-4-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]- structure
2396-19-2 structure
Product Name:Benzenamine,N,N-dimethyl-4-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]-
CAS No:2396-19-2
MF:C11H10F7N
MW:289.192627429962
CID:1415906
PubChem ID:9882426
Update Time:2025-04-20

Benzenamine,N,N-dimethyl-4-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,N,N-dimethyl-4-[1,2,2,2-tetrafluoro-1-(trifluoromethyl)ethyl]-
    • DTXSID90896333
    • 2396-19-2
    • XMOIHXFHBPQEDL-UHFFFAOYSA-N
    • NS00112162
    • 4-(1,1,1,2,3,3,3-heptafluoropropan-2-yl)-N,N-dimethylaniline
    • Inchi: 1S/C11H10F7N/c1-19(2)8-5-3-7(4-6-8)9(12,10(13,14)15)11(16,17)18/h3-6H,1-2H3
    • InChI Key: XMOIHXFHBPQEDL-UHFFFAOYSA-N
    • SMILES: FC(C(F)(F)F)(C(F)(F)F)C1C=CC(=CC=1)N(C)C

Computed Properties

  • Exact Mass: 289.0702
  • Monoisotopic Mass: 289.07014646g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 3.2Ų

Experimental Properties

  • PSA: 3.24
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